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Compound of Interest
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Cat. No.: B15568713

Essential guidance for laboratory professionals on the safe handling and disposal of materials
related to SARS-CoV-2, ensuring operational safety and mitigating contamination risks.

As research into SARS-CoV-2 continues, ensuring the safety of laboratory personnel is
paramount. This document provides essential, immediate safety and logistical information for
researchers, scientists, and drug development professionals working with SARS-CoV-2. It
outlines the necessary personal protective equipment (PPE), detailed operational protocols,
and comprehensive disposal plans to minimize the risk of exposure and ensure a safe
laboratory environment. The information provided is based on current guidelines from
recognized authorities and best practices in biosafety.

Risk Assessment and Biosafety Levels

Before initiating any work with SARS-CoV-2, a thorough biological risk assessment must be
conducted.[1][2][3][4][5] This process is crucial for identifying potential hazards associated with
the specific procedures and the infectious agent, evaluating the risks, and implementing
appropriate control measures.[1][2][3] The risk assessment will determine the appropriate
Biosafety Level (BSL) for the planned experiments.

For activities involving SARS-CoV-2, the following biosafety levels are generally recommended:
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» Biosafety Level 2 (BSL-2): BSL-2 is suitable for handling patient samples and performing
diagnostic tests that are not likely to generate infectious aerosols.

» Biosafety Level 2 with enhanced precautions (BSL-2+): This level is often required for
procedures with a higher potential for aerosol generation, such as vortexing or sonicating.

» Biosafety Level 3 (BSL-3): BSL-3 is necessary for experiments involving high concentrations
of the virus, virus propagation, or procedures with a high likelihood of generating infectious

aerosols.

Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical for preventing laboratory-acquired infections.
The following tables summarize the recommended PPE for handling SARS-CoV-2 and
quantitative data on their effectiveness.

BSL-2 with Enhanced

PPE Component BSL-2 Laboratory .
Precautions
G Disposable, solid-front, back- Disposable, solid-front, back-
own

tying gown tying gown

Two pairs of nitrile or latex Two pairs of nitrile or latex
Gloves

gloves gloves

] Safety glasses with side ]
Eye Protection ) Goggles or a face shield
shields or goggles

Respiratory Protection Not typically required N95 respirator or higher

Quantitative Data on PPE Effectiveness

Respirator and Mask Filtration Efficiency

Mask Type Filtration Efficiency Test Agent

0.3 pm particles (NaCl

N95 Respirator 295%
aerosol)[6]
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| Surgical Mask | Varies widely | Not rated for specific particle filtration |

Gown Barrier Performance (ANSI/AAMI PB70 Classification)

Level Barrier Performance Test

Level 1 Minimal fluid barrier Water spray

) ) Water spray and hydrostatic
Level 2 Low fluid barrier
pressure

) ) Water spray and higher
Level 3 Moderate fluid barrier ]
hydrostatic pressure

| Level 4 | Highest fluid and viral barrier | Viral penetration test (ASTM F1671)[7][8] |

Glove Breakthrough Times for Common Disinfectants

Breakthrough Time

Disinfectant Glove Material ]
(minutes)

Ethanol (70%) Nitrile >480
Latex >480

Isopropyl Alcohol (70%) Nitrile <10[9]
Latex <10[9]

Sodium Hypochlorite (10%) Nitrile >480

| | Latex | >480 |

Operational Plans: Donning and Doffing of PPE

The correct sequence for putting on (donning) and taking off (doffing) PPE is critical to prevent
self-contamination.

Donning and Doffing Workflow for BSL-2+

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.intertek.com/life-safety-security/viral-penetration-testing/
https://store.astm.org/f1671-07.html
https://pubmed.ncbi.nlm.nih.gov/1505181/
https://pubmed.ncbi.nlm.nih.gov/1505181/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?ele

Check Availability & Pricing

PPE Donning and Doffing Workflow (BSL-2+)

Donning Sequence Doffing Sequence

(Perform Hand Hygiene) [Disinfect Outer Gloves)

Put on Inner Gloves Remove Outer Gloves
# @
Put on N95 Resplrator Perform Hand Hyglene

l l

Put on Goggles or Face ShieI(D (Remove Goggles or Face Shield

l l

[Put on Outer Gloves) Remove N95 Respirator

l

Remove Inner Gloves

l

Perform Hand Hygiene

Click to download full resolution via product page

Caption: Step-by-step process for correctly putting on and taking off PPE.
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Disposal Plan for Contaminated Materials

All waste generated from the handling of SARS-CoV-2 is considered biohazardous and must
be decontaminated before disposal.[10][11][12][13][14]

Biohazardous Waste Disposal Workflow
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Biohazardous Waste Disposal Workflow

Waste Generation
(in Biosafety Cabinet)

Segregate Waste
- Sharps
- Liquids
- Solids

~ 1 .

Place in Puncture-Resistant Place in Autoclavable Decontaminate with
Sharps Container Biohazard Bag 10% Bleach (30 min)

>~/

Autoclave Solids and Sharps
(121°C, 15 psi, 60 min)

' v

(Dispose of Autoclaved Waste (Dispose of Decontaminated)

=

as Regular Trash Liquid in Sanitary Sewer
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Laboratory Risk Assessment Workflow

Identify Hazards
- Biological Agent Properties
- Procedural Risks

J ~

Assess Risks \
- Likelihood of Exposure
- Consequence of Exposure

:

Determine Control Measures
- Engineering Controls (BSC)
- Administrative Controls (SOPSs)
- PPE

;

Gmplement Control Measures

Review and Adapt
- Monitor Effectiveness
- Update as Needed

Click to download full resolution via product page

—_—— e ——————

he-evaluate

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Researchers: Personal Protective
Equipment and Disposal Protocols for SARS-CoV-2]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15568713#personal-protective-
equipment-for-handling-sars-cov-2-in-89]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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